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Compound of Interest

Compound Name: Globosuxanthone A

Cat. No.: B1258177

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Globosuxanthone A, a dihydroxanthenone isolated from the endophytic fungus Chaetomium
globosum. The compound has demonstrated significant antifungal and anticancer activities,
making it a molecule of interest for further investigation in drug discovery and development.
This document details its mass spectrometry and nuclear magnetic resonance data, along with
the experimental protocols utilized for its isolation and characterization.

Introduction

Globosuxanthone A is a secondary metabolite produced by Chaetomium globosum, a fungus
known for producing a diverse array of bioactive compounds. Isolated from a strain inhabiting
the rhizosphere of the Sonoran desert plant Opuntia leptocaulis, Globosuxanthone A has
shown potent cytotoxic effects against several human solid tumor cell lines. Its structure was
elucidated through extensive spectroscopic analysis, including mass spectrometry and one-
and two-dimensional nuclear magnetic resonance, with its relative stereochemistry confirmed
by X-ray crystallography[1].

Mass Spectrometry Data

High-resolution mass spectrometry was crucial in determining the molecular formula of
Globosuxanthone A.
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Table 1: Mass Spectrometry Data for Globosuxanthone A

o Mass-to-Charge Ratio Deduced Molecular
lonization Mode
(m/z) Formula
HRESIMS 273.0711 [M+H]* C15H1205

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data

The structural framework of Globosuxanthone A was established through detailed analysis of
its *H and 3C NMR spectra, including 2D NMR experiments such as COSY, HMQC, and
HMBC. The data presented here was recorded in acetone-de.

Table 2: 1H NMR Spectroscopic Data for Globosuxanthone A (500 MHz, acetone-ds)

Position Chemical Shift () Multiplicity Cou:lpling Constant
ppm (J) in Hz

1-OH 12.91 S

2 4.67 dd 11.5,4.0

3a 2.15 m

3B 2.45 m

4 7.25 t 8.0

5 6.84 d 8.5

6 7.62 t 8.0

8 11.01 brs

10a 10.87 S

4a-OH 3.62 d 4.0

Table 3: 3C NMR Spectroscopic Data for Globosuxanthone A (125 MHz, acetone-ds)
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Position Chemical Shift (6) ppm
1 163.7
la 109.1
2 70.2
3 40.1
4 137.4
4a 76.1
5 116.1
6 137.9
7 121.1
8 162.2
8a 108.8
9 182.2
9a 152.0
10a 108.1

Experimental Protocols

The isolation and characterization of Globosuxanthone A involved a series of
chromatographic and spectroscopic techniques.

Fungal Fermentation and Extraction

The producing fungus, Chaetomium globosum, was cultured on potato dextrose agar. Large-
scale fermentation was carried out in a liquid medium, followed by extraction of the culture
broth with ethyl acetate (EtOAc). The resulting crude extract was then subjected to bioassay-
guided fractionation.

Isolation of Globosuxanthone A
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The EtOAc extract was fractionated using vacuum liquid chromatography (VLC) over silica gel,
eluting with a gradient of solvents of increasing polarity. The cytotoxic fractions were further
purified by repeated column chromatography and preparative thin-layer chromatography to
yield pure Globosuxanthone A.

Spectroscopic Analysis

 NMR Spectroscopy: tH, 13C, and 2D NMR spectra were acquired on a Bruker DRX-500
spectrometer. Chemical shifts are reported in parts per million (ppm) and are referenced to
the solvent signals of acetone-de.

e Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)
was performed on a suitable mass spectrometer to determine the accurate mass and
molecular formula.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the isolation and structural elucidation
of a natural product like Globosuxanthone A.
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Caption: Workflow for the isolation and structural elucidation of Globosuxanthone A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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